Cas no 2070014-76-3 (Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate)

• Product Name: Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
• CAS No: 2070014-76-3
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 4635915
• PubChem ID: 122412762
• Update Time: 2025-10-28

Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• QCPSWAWWRKGUSK-UHFFFAOYSA-N
• methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
• D77624
• 2070014-76-3
• methyl3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
• CS-W000594
• Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate

• Inchi： 1S/C12H13BrO3/c1-16-12(15)9-6-7-4-2-3-5-8(7)11(14)10(9)13/h6,14H,2-5H2,1H3
• InChI Key： QCPSWAWWRKGUSK-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=C(O)C(Br)=C1C(OC)=O

Computed Properties

• Exact Mass: 284.00481g/mol
• Monoisotopic Mass: 284.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate

Comprehensive Guide to Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 2070014-76-3)

Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 2070014-76-3) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound features a tetrahydronaphthalene core, which is a partially hydrogenated naphthalene structure, making it a valuable intermediate in synthetic chemistry. The presence of bromo and hydroxy functional groups enhances its reactivity, allowing for diverse chemical transformations.

Researchers and industry professionals frequently search for Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate synthesis and its potential applications in drug discovery. Recent trends highlight its role in developing novel therapeutic agents, particularly in targeting central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's unique structure enables modifications that can lead to bioactive molecules with improved efficacy and selectivity.

The CAS No. 2070014-76-3 is often associated with questions about its physical and chemical properties. This compound typically appears as a white to off-white crystalline powder, with moderate solubility in organic solvents like dichloromethane and ethanol. Its stability under standard laboratory conditions makes it a reliable candidate for further derivatization. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

In the context of green chemistry, there is growing interest in optimizing the synthesis of Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to enhance the sustainability of its production. These advancements align with global efforts to reduce hazardous waste and improve the efficiency of chemical processes.

The pharmaceutical industry values this compound for its potential in medicinal chemistry. Its scaffold is being investigated for the design of enzyme inhibitors and receptor modulators, which are critical in treating diseases like Alzheimer's and Parkinson's. Additionally, its bromo substituent offers a versatile handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening.

From a commercial perspective, the demand for Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its availability in various quantities, catering to both small-scale academic research and large-scale industrial applications. Pricing and supply chain stability are common concerns among buyers, emphasizing the need for reliable sourcing.

For those interested in patent literature, several studies reference CAS No. 2070014-76-3 in the context of novel drug formulations. Its inclusion in patent applications underscores its relevance in intellectual property related to therapeutic innovations. Legal and regulatory aspects, such as REACH compliance, are also pertinent for manufacturers and distributors operating in global markets.

In summary, Methyl 3-bromo-4-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate (CAS No. 2070014-76-3) is a multifaceted compound with broad applications in research and industry. Its structural features, combined with ongoing advancements in synthetic methodologies, position it as a key player in the development of next-generation pharmaceuticals and fine chemicals. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.